Cas no 1178259-63-6 ((2-bromo-4-nitrophenyl)methylhydrazine)

• Product Name: (2-bromo-4-nitrophenyl)methylhydrazine
• CAS No: 1178259-63-6
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• CID: 5167102
• PubChem ID: 60792308
• Update Time: 2025-05-24

(2-bromo-4-nitrophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-nitrobenzyl)hydrazine
• [(2-bromo-4-nitrophenyl)methyl]hydrazine
• Hydrazine, [(2-bromo-4-nitrophenyl)methyl]-
• (2-bromo-4-nitrophenyl)methylhydrazine

• Inchi： 1S/C7H8BrN3O2/c8-7-3-6(11(12)13)2-1-5(7)4-10-9/h1-3,10H,4,9H2
• InChI Key： WLPGOHJSTOOECX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CNN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-bromo-4-nitrophenyl)methylhydrazine

Comprehensive Analysis of (2-bromo-4-nitrophenyl)methylhydrazine (CAS No. 1178259-63-6): Properties, Applications, and Research Insights

The compound (2-bromo-4-nitrophenyl)methylhydrazine (CAS No. 1178259-63-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. As a derivative of hydrazine and nitrophenyl groups, this compound exhibits distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of (2-bromo-4-nitrophenyl)methylhydrazine", "CAS 1178259-63-6 applications", and "nitrophenyl hydrazine derivatives", reflecting its growing relevance in scientific circles.

One of the most intriguing aspects of (2-bromo-4-nitrophenyl)methylhydrazine is its molecular architecture. The presence of both bromo and nitro substituents on the phenyl ring creates an electron-deficient environment, which can be exploited in nucleophilic aromatic substitution reactions. This characteristic aligns with current research trends focusing on electron-deficient aromatic systems and their role in designing novel biologically active compounds. Recent publications have highlighted the compound's utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs.

From a practical standpoint, CAS 1178259-63-6 has shown promise in various applications. Its methylhydrazine moiety serves as a versatile building block for the preparation of pyrazole and triazole derivatives, classes of compounds that dominate discussions in drug discovery forums and agrochemical innovation. The compound's nitrophenyl group contributes to its potential as a precursor for fluorescence probes, addressing the increasing demand for bioimaging tools in cellular biology research. These applications resonate with frequently searched queries such as "hydrazine-based fluorescence markers" and "nitrophenyl compounds in bioimaging".

The synthesis and handling of (2-bromo-4-nitrophenyl)methylhydrazine require careful consideration of its physicochemical properties. With a molecular weight of 246.06 g/mol and characteristic nitro group absorption bands in IR spectroscopy (typically around 1520 cm^-1 and 1340 cm^-1), this compound presents both challenges and opportunities for synthetic chemists. Current literature emphasizes the importance of green chemistry principles in its preparation, responding to the scientific community's focus on environmentally friendly synthesis methods. This aligns with popular search trends like "sustainable synthesis of aromatic hydrazines" and "green approaches to nitro compound preparation".

In the context of analytical characterization, 1178259-63-6 displays distinctive features that facilitate its identification. The bromine atom contributes to a characteristic isotopic pattern in mass spectrometry, while the methylhydrazine proton signals appear typically between δ 2.5-3.5 ppm in ¹H NMR spectra. These analytical signatures are crucial for researchers investigating structure-activity relationships in related compound series, a subject that consistently ranks high in academic search queries including "NMR analysis of nitrophenyl derivatives" and "mass spectrometry of brominated aromatics".

The stability profile of (2-bromo-4-nitrophenyl)methylhydrazine under various conditions represents another area of practical importance. While the nitro group generally enhances thermal stability, the hydrazine functionality requires protection from oxidative environments. This dichotomy has inspired numerous studies on protective group strategies and stabilization techniques for similar compounds, topics that frequently appear in synthetic chemistry discussions and search engine queries like "stabilizing reactive hydrazine derivatives" and "handling nitrophenyl compounds".

Looking toward future applications, CAS 1178259-63-6 holds particular promise in the development of targeted therapeutics. The combination of its electron-withdrawing groups and hydrazine linker makes it an attractive candidate for designing enzyme inhibitors and receptor modulators. This potential connects with cutting-edge research areas such as precision medicine and structure-based drug design, which dominate current scientific discourse and search trends including "nitrophenyl compounds in drug design" and "brominated aromatic pharmacophores".

From a commercial perspective, the availability and pricing of (2-bromo-4-nitrophenyl)methylhydrazine reflect its niche status as a research chemical. Suppliers typically offer it in small quantities for laboratory use, with purity specifications that cater to the exacting standards of pharmaceutical research. This market dynamic corresponds to frequent searches for "high purity nitrophenyl hydrazines" and "specialty chemical suppliers for CAS 1178259-63-6", indicating robust demand from the research community.

In conclusion, (2-bromo-4-nitrophenyl)methylhydrazine (CAS No. 1178259-63-6) represents a fascinating case study in functionalized aromatic chemistry. Its unique combination of bromo, nitro, and hydrazine functionalities continues to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound will likely maintain its relevance in addressing contemporary challenges in medicinal chemistry, materials science, and chemical biology, making it a subject of enduring interest for both academic and industrial researchers.